Cas no 336193-97-6 (Methyl 2-butylthiazole-4-carboxylate)

• Product Name: Methyl 2-butylthiazole-4-carboxylate
• CAS No: 336193-97-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 918204
• Update Time: 2023-08-02

Methyl 2-butylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid,2-butyl-,methylester(9CI)
• methyl 2-butyl-1,3-thiazole-4-carboxylate
• 4-thiazolecarboxylic acid,2-butyl-,methyl ester
• methyl 2-butylthiazole-4-carboxylate
• 2-Butylthiazole-4-carboxylic acid methyl ester
• Methyl 2-butylthiazole-4-carboxylate

• Inchi： 1S/C9H13NO2S/c1-3-4-5-8-10-7(6-13-8)9(11)12-2/h6H,3-5H2,1-2H3
• InChI Key： ZDTWHPXRBVIMHP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Topological Polar Surface Area: 67.4